3-bromo-N'-(3-methoxybenzoyl)benzohydrazide

• IUPAC Name: N'-(3-bromobenzoyl)-3-methoxybenzohydrazide
• InChI: InChI=1S/C15H13BrN2O3/c1-21-13-7-3-5-11(9-13)15(20)18-17-14(19)10-4-2-6-12(16)8-10/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: UBFPYFMTYXXKDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NNC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

3-bromo-N'-(3-methoxybenzoyl)benzohydrazide (BMH) is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BMH belongs to the class of hydrazides, which are known for their diverse biological activities and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide is not fully understood, but research suggests that it may act by inhibiting specific enzymes or proteins involved in cellular processes. For example, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been shown to inhibit topoisomerase II, an enzyme involved in DNA replication, which may contribute to its anticancer properties. 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has also been shown to inhibit the activity of certain bacterial enzymes, which may explain its antimicrobial effects.
Biochemical and Physiological Effects:
3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been shown to have various biochemical and physiological effects, depending on the specific research application. In anticancer studies, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been shown to induce cell cycle arrest and apoptosis, which may contribute to its ability to inhibit cancer cell growth. In antimicrobial studies, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been shown to disrupt bacterial cell membranes and inhibit biofilm formation. Additionally, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in treating various diseases and conditions.

Advantages and Limitations for Lab Experiments

3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has several advantages for lab experiments, including its high purity and stability, making it a reliable compound for research purposes. Additionally, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has shown promising results in various scientific research applications, making it a viable candidate for further investigation. However, there are also limitations to using 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide, including exploring its potential as a therapeutic agent for various diseases and conditions. Additionally, further investigation is needed to fully understand the mechanism of action of 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide and to optimize its synthesis method for increased yield and purity. 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide may also be studied in combination with other compounds to enhance its effectiveness and reduce potential side effects. Overall, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has shown promising results in various scientific research applications, and further investigation is needed to fully unlock its potential.

Synthesis Methods

3-bromo-N'-(3-methoxybenzoyl)benzohydrazide can be synthesized through a multistep process that involves the reaction between 3-methoxybenzoyl chloride and 3-bromoaniline followed by the addition of hydrazine hydrate. The resulting product is then purified through recrystallization to obtain pure 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide. The synthesis of 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been optimized to achieve high yields and purity, making it a viable compound for research purposes.

Scientific Research Applications

3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has shown promising results in various scientific research applications, particularly in medicinal chemistry. It has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has also been investigated for its antimicrobial properties, with studies demonstrating its effectiveness against a range of bacterial and fungal strains. Additionally, 3-bromo-N'-(3-methoxybenzoyl)benzohydrazide has been explored as a potential antioxidant and anti-inflammatory agent.